1-(2,3-Difluorophenyl)pentan-1-ol

• Molecular Formula: C11H14F2O
• Molecular Weight: 200.22 g/mol
• IUPAC Name: 1-(2,3-difluorophenyl)pentan-1-ol
• InChI: InChI=1S/C11H14F2O/c1-2-3-7-10(14)8-5-4-6-9(12)11(8)13/h4-6,10,14H,2-3,7H2,1H3
• InChI Key: FDPUBVZGWJSXQY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(C1=C(C(=CC=C1)F)F)O

Description

1-(2,3-Difluorophenyl)pentan-1-ol is a useful research compound. Its molecular formula is C11H14F2O and its molecular weight is 200.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (50 cm3, 10.0M in hexanes, 0.5 mol) was added dropwise to a stirred, cooled (-78° C.) solution of 1,2-difluorobenzene (57 g, 0.5 mol) in dry THF (600 cm3) under an atmosphere of dry nitrogen. The mixture was maintained under these conditions (3 h) then a solution of pentanal (43.1 g, 0.5 mol), in dry THF (50 cm3) added dropwise at -78° C. The temperature of the reaction mixture was allowed to reach room temperature overnight. An aqueous solution of ammonium chloride (27 g in 160 cm3 water) was added and the product extracted into diethyl ether (2×150 cm3), the combined extracts washed with water (2×150 cm3) and dried (MgSO4). The solvent was removed in vacuo to give the product as a colourless oil which was purified by distillation under reduced pressure.